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Compound of Interest

Compound Name:
1-(1-Hydroxy-cyclopentyl)-

ethanone

Cat. No.: B100326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-(1-Hydroxy-
cyclopentyl)-ethanone, a valuable building block in organic synthesis and medicinal

chemistry. This document details the primary synthetic pathways, experimental protocols, and

relevant mechanistic insights.

Introduction
1-(1-Hydroxy-cyclopentyl)-ethanone, also known as 1-acetylcyclopentanol, possesses a

unique bifunctional structure with a tertiary alcohol and a ketone. This arrangement makes it a

versatile intermediate for the synthesis of more complex molecules, including natural products

and pharmaceutical agents. Its chemical formula is C₇H₁₂O₂ and its CAS number is 17160-89-

3.[1][2][3]

Synthetic Strategies
The most direct and widely applicable method for the synthesis of 1-(1-Hydroxy-cyclopentyl)-
ethanone involves a two-step sequence starting from cyclopentanone. This approach

leverages the nucleophilic addition of an acetylide equivalent to the carbonyl group of

cyclopentanone, followed by the hydration of the resulting alkyne.
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A retrosynthetic analysis reveals the key bond disconnection, pointing towards cyclopentanone

and an acetylide anion as the primary starting materials.

1-(1-Hydroxy-cyclopentyl)-ethanone1-Ethynylcyclopentanol
Hydration

Cyclopentanone + Acetylide
Nucleophilic Addition

Step 1: Ethynylation

Step 2: Hydration

Cyclopentanone

Alkoxide Intermediate

1. HC≡CNa, liq. NH3
2. H3O+

1-Ethynylcyclopentanol

Workup

1-Ethynylcyclopentanol

Enol Intermediate

H2SO4, H2O, HgSO4

1-(1-Hydroxy-cyclopentyl)-ethanone

Tautomerization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Ethynylcyclopentanol Mercurinium Ion Intermediate
+ Hg2+

Organomercury Enol
+ H2O, - H+

Enol
+ H+, - Hg2+

1-(1-Hydroxy-cyclopentyl)-ethanone
Tautomerization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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